5-(3,4-dimethoxyphenyl)-3-(1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-3-[1-(4-fluorophenyl)triazol-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H14FN5O3/c1-25-15-8-3-11(9-16(15)26-2)18-20-17(22-27-18)14-10-24(23-21-14)13-6-4-12(19)5-7-13/h3-10H,1-2H3
• InChI Key: OVZSUHCMRBWUKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=NO2)C3=CN(N=N3)C4=CC=C(C=C4)F)OC
• Molecular Formula: C18H14FN5O3
• Molecular Weight: 367.3 g/mol
• CAS No.: 1251551-40-2

Description

5-(3,4-dimethoxyphenyl)-3-(1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C18H14FN5O3 and its molecular weight is 367.34. The purity is usually 95%.
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Scientific Research Applications

Luminescence Applications

Synthesis and Luminescent Properties : Compounds based on 1,3,4-oxadiazole derivatives have been synthesized and investigated for their luminescent properties. For instance, studies on 2-methyl-5-phenyl-1,3,4-oxadiazoles substituted with carbazole groups demonstrated their potential as blue-shifted fluorophores for organic light-emitting diodes (OLEDs), showcasing high external quantum efficiency (EQE) and reduced efficiency rolloff at high current densities (Cooper et al., 2022).

Anticancer and Antimicrobial Activities

Anticancer and Antimicrobial Potential : Certain N-Mannich bases of 1,3,4-oxadiazole demonstrated broad-spectrum antibacterial activities and potent anti-proliferative activity against various cancer cell lines. These findings underline the promise of 1,3,4-oxadiazole derivatives in developing new therapeutic agents (Al-Wahaibi et al., 2021).

Material Science and Polymers

High-Performance Polymers : New fluorinated poly(1,3,4-oxadiazole-ether-imide)s have been developed, showing excellent solubility in polar organic solvents and high thermal stability. These polymers are promising for applications requiring robust and durable materials (Hamciuc et al., 2005).

Sensing and Detection

Fluorescence Sensing for Ag+ Ions : Polytriazoles containing 1,3,4-oxadiazole units have been synthesized and exhibited high sensitivity and selectivity as fluorescence chemosensors for Ag+ detection, illustrating the applicability of such compounds in environmental monitoring and analytical chemistry (Cao et al., 2015).